2-Benzyl-2-azabicyclo[2.2.2]octane-3,6-dione

• CAS RN: 10028-34-9
• Molecular Formula: C14H15NO2
• Molecular Weight: 229.27 g/mol
• IUPAC Name: 2-benzyl-2-azabicyclo[2.2.2]octane-3,6-dione
• InChI: InChI=1S/C14H15NO2/c16-13-8-11-6-7-12(13)15(14(11)17)9-10-4-2-1-3-5-10/h1-5,11-12H,6-9H2
• InChI Key: FMCPFEWENZUEDW-UHFFFAOYSA-N
• SMILES: C1CC2C(=O)CC1C(=O)N2CC3=CC=CC=C3

Description

2-Benzyl-2-azabicyclo[2.2.2]octane-3,6-dione is a useful research compound. Its molecular formula is C14H15NO2 and its molecular weight is 229.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of dimethyl sulphoxide (2.34 g) in dichloromethane (5 ml) was added to a cooled (-60° C.) solution of oxalyl chloride (1.78 g) in dichloromethane (5 ml) and after 2 minutes the mixture was treated with a solution of 2-benzyl-2-azabicyclo[2.2.2]octan-3-one (2.31 g--commercially available) in dichloromethane (10 ml), stirred at -60° C. for 30 minutes, treated with triethylamine (5.05 g), allowed to warm up to room temperature, quenched with water and extracted into dichloromethane. The dichloromethane extracts were dried over sodium sulphate and evaporated. The residue was purified by chromatography on silica using hexane plus 50% ethyl acetate as eluant. Appropriate fractions were combined and evaporated to give the desired compound (2.10 g, 92%) as a colourless oil which was used directly in Preparation 3 without characterisation or further purification.